Cas no 1354008-87-9 ([(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester)
[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- [(R)-1-(2-amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester
- AM96190
- [(R)-1-(2-Aminoacetyl)piperidin-3-yl]methylcarbamic acid benzyl ester
- [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester
-
- Inchi: 1S/C16H23N3O3/c1-18(14-8-5-9-19(11-14)15(20)10-17)16(21)22-12-13-6-3-2-4-7-13/h2-4,6-7,14H,5,8-12,17H2,1H3/t14-/m1/s1
- InChI Key: FPFKKHFPYSAYRQ-CQSZACIVSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(C)[C@H]1CN(C(CN)=O)CCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 383
- Topological Polar Surface Area: 75.9
[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083793-500mg |
R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester |
1354008-87-9 | 500mg |
£755.00 | 2022-03-01 |
[(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester
Comprehensive Overview of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester (CAS No. 1354008-87-9)
The compound [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester (CAS No. 1354008-87-9) is a specialized piperidine derivative with significant potential in pharmaceutical research and drug development. Its unique structure, featuring a benzyl ester group and an amino-acetyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in targeting neurological disorders and enzyme modulation, aligning with current trends in precision medicine.
In recent years, the demand for chiral intermediates like [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. This compound’s stereospecificity (R-configuration) is critical for interactions with biological targets, a topic frequently searched in academic and industrial forums. Its CAS No. 1354008-87-9 is often queried in databases like PubChem and Reaxys, reflecting its growing importance in medicinal chemistry.
One of the key applications of this compound lies in its role as a protease inhibitor precursor, a hot topic in drug discovery for conditions such as viral infections and inflammatory diseases. The benzyl ester group enhances its stability during synthesis, while the methyl-carbamic acid segment offers versatility for further functionalization. These attributes are frequently discussed in patents and publications, particularly in contexts like structure-activity relationship (SAR) studies.
From an SEO perspective, users often search for terms like "synthesis of piperidine derivatives", "chiral building blocks for drug design", or "CAS 1354008-87-9 applications". This compound’s relevance to fragment-based drug discovery (FBDD) and covalent inhibitor development further boosts its visibility in scientific literature. Laboratories prioritizing green chemistry also explore its synthesis under eco-friendly conditions, addressing the industry’s shift toward sustainable practices.
Quality control and analytical characterization of [(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester involve techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. Its high purity grade (>98%) is essential for reproducible results in in vitro assays, a requirement emphasized in recent FDA guidelines for preclinical research. This aligns with user queries about "QC methods for pharmaceutical intermediates" and "standards for chiral purity".
In summary, CAS No. 1354008-87-9 represents a cutting-edge tool for researchers exploring targeted therapies and small-molecule drugs. Its combination of structural modularity and bioactive potential positions it at the forefront of modern chemical biology, answering the demand for innovative solutions in global health challenges.
1354008-87-9 ([(R)-1-(2-Amino-acetyl)-piperidin-3-yl]-methyl-carbamic acid benzyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)